Cas no 1544701-68-9 (methyl 2-amino-3,5-dimethylhexanoate)

• Product Name: methyl 2-amino-3,5-dimethylhexanoate
• CAS No: 1544701-68-9
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6159438
• PubChem ID: 83906000
• Update Time: 2025-06-14

methyl 2-amino-3,5-dimethylhexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3,5-dimethylhexanoate
• EN300-1299674
• 1544701-68-9

• Inchi： 1S/C9H19NO2/c1-6(2)5-7(3)8(10)9(11)12-4/h6-8H,5,10H2,1-4H3
• InChI Key： PGBVBHIQIJFKMJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)CC(C)C)N)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-3,5-dimethylhexanoate

Comprehensive Overview of Methyl 2-amino-3,5-dimethylhexanoate (CAS No. 1544701-68-9): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, methyl 2-amino-3,5-dimethylhexanoate (CAS No. 1544701-68-9) has garnered significant attention due to its unique structural properties and versatile applications. This ester derivative, characterized by its branched alkyl chain and amino functional group, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its molecular formula, C₉H₁₉NO₂, and precise stereochemistry make it a valuable building block for chiral synthesis, aligning with the growing demand for enantioselective compounds in drug development.

The compound’s methyl ester moiety enhances its solubility in organic solvents, facilitating its use in reactions such as amidation, reductive amination, and peptide coupling. Researchers and manufacturers often prioritize methyl 2-amino-3,5-dimethylhexanoate for its stability under mild conditions, which is crucial for scalable production. Recent studies highlight its role in synthesizing non-proteinogenic amino acid derivatives, a hotspot in bioconjugation and proteomics research. These applications resonate with trends in personalized medicine and targeted drug delivery systems.

From an industrial perspective, the demand for CAS 1544701-68-9 is driven by its utility in high-value fine chemicals. The compound’s low toxicity profile and compatibility with green chemistry principles further bolster its adoption. For instance, it is increasingly used in biodegradable polymer formulations, addressing sustainability concerns in packaging and biomedical materials. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its purity, ensuring compliance with stringent regulatory standards such as ICH Q7 and USP.

Emerging trends in AI-driven molecular design have also spotlighted methyl 2-amino-3,5-dimethylhexanoate as a candidate for machine learning-based optimization. Computational models predict its reactivity in novel catalytic systems, reducing trial-and-error in R&D. This aligns with frequent search queries like “amino ester synthesis optimization” or “CAS 1544701-68-9 applications in drug discovery”, reflecting the compound’s relevance in cutting-edge science. Furthermore, its potential in nutraceutical formulations—such as precursors for bioactive peptides—has sparked interest in the health and wellness sector.

Quality control protocols for 1544701-68-9 emphasize residual solvent analysis and chiral purity assays, critical for end-use in GMP-certified facilities. Suppliers often provide custom synthesis services to meet diverse client needs, from milligram-scale research batches to ton-scale commercial production. Storage recommendations typically include ambient temperature and inert atmosphere to prevent degradation, a detail frequently queried by logistics professionals.

In conclusion, methyl 2-amino-3,5-dimethylhexanoate (CAS No. 1544701-68-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to sustainable materials—underscore its importance in addressing global challenges like drug resistance and environmental impact. As research continues to unlock its potential, this compound is poised to remain a staple in high-growth scientific and industrial domains.